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Compound of Interest

Compound Name: Dietor

CAS No.: 16112-96-2

Cat. No.: B1671862

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive toxicological risk assessment of the chronic

intake of "Dietor," a brand of artificial sweeteners. The composition of Dietor products varies,

with formulations including combinations of cyclamate and saccharin, erythritol and saccharin,

or acesulfame-K and sodium saccharin, often with bulking agents such as dextrose, sorbitol,

mannitol, or isomalt. This guide synthesizes findings from key toxicological studies, details

experimental methodologies, and elucidates known signaling pathways affected by the

constituent sweeteners.

Executive Summary
Chronic intake of Dietor, given its variable composition, presents a multifaceted toxicological

profile. The primary components of concern, based on historical and recent research, are

cyclamate and its metabolite cyclohexylamine, saccharin, and erythritol.

Cyclamate and Saccharin Mixtures: The most significant historical evidence of toxicity comes

from a 1970 study by Price et al., which demonstrated the induction of bladder carcinomas in
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rats fed high doses of a 10:1 cyclamate:saccharin mixture. However, the relevance of this

finding to humans is widely debated, and numerous subsequent studies have not replicated

these results. Regulatory bodies such as the Joint FAO/WHO Expert Committee on Food

Additives (JECFA) and the European Food Safety Authority (EFSA) have established an

Acceptable Daily Intake (ADI) for cyclamate, and it is approved for use in over 100 countries.

[1][2][3] Long-term human consumption of a cyclamate and saccharin mixture has been

associated with alterations in biochemical parameters, including markers of oxidative stress

and lipid profiles.

Erythritol-Containing Formulations: Recent in vitro studies on erythritol suggest a potential

for cardiovascular risk through the induction of endothelial dysfunction. These studies

indicate that erythritol may increase oxidative stress and reduce the production of nitric

oxide, a key molecule in vasodilation.

Acesulfame-K and Saccharin Formulations: While less data is available on the chronic

effects of this specific mixture, individual assessments of acesulfame-K and saccharin have

been conducted.

This guide will delve into the quantitative data from pivotal studies, outline the experimental

protocols used, and visually represent the known molecular pathways through which these

sweeteners may exert their biological effects.

Quantitative Toxicological Data
The following tables summarize the key quantitative data from chronic toxicity studies on the

primary components of Dietor.

Table 1: Chronic Toxicity of Cyclamate and Saccharin Mixture in Rats
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Table 2: Effects of Long-Term Cyclamate and Saccharin Consumption in Humans
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Study Participants
Test
Substance
per Tablet

Daily Intake
Groups

Duration of
Consumpti
on

Key
Biochemica
l Findings
in Healthy
Volunteers
(Sweetener
Users vs.
Non-Users)

Hasan et al.

(2023)

Healthy

individuals

and Type 2

Diabetes

Mellitus

patients

40 mg

sodium

cyclamate

and 4 mg

sodium

saccharin.[6]

[7][8]

<5 tablets, 5-

10 tablets,

>10 tablets.

[6][7][8]

<5 years, 5-

10 years, >10

years

Increased

HbA1c

(+11.16%),

MDA

(+52.38%),

Triglycerides

(+16.74%),

LDL

(+13.39%),

and TC/HDL

ratio

(+13.11%).[6]

[7]

Table 3: Acceptable Daily Intakes (ADIs) for Individual Sweeteners

Sweetener Regulatory Body ADI (mg/kg body weight)

Cyclamate JECFA 0-11[1][2][3]

Cyclamate SCF (now EFSA) 0-7[1][2][3]

Saccharin JECFA/SCF 0-5[9]

Acesulfame-K EFSA 9[9]

Erythritol JECFA Not specified

Experimental Protocols
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Chronic Toxicity Study of Cyclamate:Saccharin (10:1) in
Rats (Oser et al., 1975)

Objective: To evaluate the chronic toxicity and potential carcinogenicity of a 10:1 mixture of

sodium cyclamate and sodium saccharin in rats.

Test Animals: Rats (strain not specified in the abstract).

Experimental Design:

Groups of 35 male and 45 female rats were used.

The test mixture was administered through the diet at levels designed to provide daily

intakes of 500, 1120, and 2500 mg/kg of body weight.

The study duration was up to 105 weeks.

Parameters Monitored:

Physical condition, growth response, and food efficiency were regularly observed.

Hematological and urine analyses were conducted.

Postmortem pathology was performed on all animals.

Reproduction and lactation performance were assessed through two litters.

Teratological effects were also investigated.

Key Methodological Note: Due to the observed conversion of cyclamate to cyclohexylamine

(CHA), particularly in the higher dosage groups, CHA was added to the diets of

approximately half the animals during the last quarter of the 2-year study period to assess its

additional impact.[4][5]

Human Study on Chronic Cyclamate and Saccharin
Consumption (Hasan et al., 2023)
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Objective: To evaluate the effect of chronic consumption of a saccharin and cyclamate

mixture on biochemical parameters in healthy individuals and patients with type 2 diabetes

mellitus.

Study Population: Healthy individuals and diabetic outpatients. Participants were classified

based on their daily consumption of sweetener tablets and the duration of consumption.

Test Substance: Tablets containing 40 mg of sodium cyclamate (E 952) and 4 mg of sodium

saccharin (E 954).[6][7][8]

Biochemical Parameters Measured:

Oxidative Stress Markers: Serum catalase activity, peroxynitrite, ceruloplasmin, and

malondialdehyde (MDA) concentrations.

Glycemic Control: Glycated hemoglobin (HbA1c) and fasting glucose.

Kidney and Liver Function: Creatinine and alanine transaminase (ALT).

Lipid Profile: Triglycerides (TG), Low-Density Lipoprotein (LDL), High-Density Lipoprotein

(HDL), and Total Cholesterol (TC).

Methodology for Biochemical Analysis: The study abstract mentions the parameters

measured but does not provide detailed analytical methods. For a comprehensive

understanding, the full publication should be consulted.

Signaling Pathways and Molecular Mechanisms
Cyclamate and Cyclohexylamine: Testicular Toxicity
The testicular toxicity associated with chronic cyclamate intake is attributed to its metabolite,

cyclohexylamine (CHA). While the precise molecular signaling pathway is not fully elucidated,

studies in rats have shown that CHA administration leads to testicular atrophy.

Histopathological examinations reveal focal basal vacuolation of Sertoli cell cytoplasm,

followed by progressive germ cell degeneration and exfoliation. In vitro studies on co-cultures

of Sertoli and germ cells have demonstrated that CHA directly induces these morphological

changes, suggesting that the Sertoli cell is a primary target. The development of testicular

toxicity does not appear to be related to the extent of hydroxylation of cyclohexylamine.
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Species differences in pharmacokinetics may contribute to the varying sensitivity to this toxic

effect.

Cyclamate Intake Gut Microbiota
Metabolism Cyclohexylamine (CHA) Sertoli CellsDirect Action Cytoplasmic Vacuolation Germ Cell Degeneration

and Exfoliation Testicular Atrophy

Click to download full resolution via product page

Cyclohexylamine-Induced Testicular Toxicity Pathway.

Saccharin and Carbonic Anhydrase IX Inhibition
Recent research has identified a potential anti-cancer mechanism of saccharin through its

interaction with carbonic anhydrase IX (CA IX). CA IX is a transmembrane enzyme highly

expressed in hypoxic tumors and plays a crucial role in pH regulation, promoting tumor cell

survival and proliferation. Saccharin has been shown to be a potent and selective inhibitor of

CA IX. It binds to the zinc ion in the active site of the enzyme, thereby blocking its catalytic

activity. This inhibition disrupts the pH balance in the tumor microenvironment, which can lead

to reduced tumor growth.

Saccharin

Inhibition of
Catalytic Activity

Carbonic Anhydrase IX (CA IX)
(Active)

Disruption of
Tumor Microenvironment

pH Regulation

Reduced Tumor Growth
and Proliferation

Erythritol Increased Reactive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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